Cas no 2228432-25-3 (1-1-(3-bromo-5-methylthiophen-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(3-bromo-5-methylthiophen-2-yl)cyclopropylethan-1-one
• CAS No: 2228432-25-3
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 6478889
• PubChem ID: 165645692
• Update Time: 2025-11-01

1-1-(3-bromo-5-methylthiophen-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromo-5-methylthiophen-2-yl)cyclopropylethan-1-one
• EN300-1916970
• 1-[1-(3-bromo-5-methylthiophen-2-yl)cyclopropyl]ethan-1-one
• 2228432-25-3

• Inchi： 1S/C10H11BrOS/c1-6-5-8(11)9(13-6)10(3-4-10)7(2)12/h5H,3-4H2,1-2H3
• InChI Key： UXIVZJYAHONBFJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 257.97140g/mol
• Monoisotopic Mass: 257.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-1-(3-bromo-5-methylthiophen-2-yl)cyclopropylethan-1-one

Introduction to 1-1-(3-Bromo-5-Methylthiophen-2-yl)cyclopropylethan-1-one (CAS No. 2228432-25-3)

1-1-(3-Bromo-5-Methylthiophen-2-yl)cyclopropylethan-1-one, with the CAS number 2228432-25-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to the class of cyclopropanes and features a brominated thiophene moiety, which imparts specific reactivity and biological activity. The compound's structure and chemical properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The chemical structure of 1-1-(3-Bromo-5-Methylthiophen-2-yl)cyclopropylethan-1-one is characterized by a cyclopropane ring fused to an ethanone moiety, with a 3-bromo-5-methylthiophene substituent. The presence of the bromine atom and the methylthiophene group provides multiple points of functionalization, making it an attractive starting material for synthetic transformations. The cyclopropane ring, known for its high strain energy, can undergo various reactions such as ring-opening and substitution reactions, which are crucial in the synthesis of complex organic molecules.

In the context of medicinal chemistry, 1-1-(3-Bromo-5-Methylthiophen-2-yl)cyclopropylethan-1-one has been explored for its potential as a scaffold for drug discovery. Recent studies have highlighted its utility in the development of inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases including cancer and inflammatory disorders. The bromine atom in the thiophene ring can be readily substituted with other functional groups, allowing for the fine-tuning of pharmacological properties such as potency, selectivity, and bioavailability.

The synthetic accessibility of 1-1-(3-Bromo-5-Methylthiophen-2-yl)cyclopropylethan-1-one has also been a subject of extensive research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 3-bromo-5-methylthiophene with an appropriate cyclopropane precursor under mild conditions. This approach not only ensures high yields but also minimizes side reactions, making it suitable for large-scale production. Additionally, the use of transition metal catalysts has been shown to enhance the efficiency and selectivity of these reactions, further expanding the synthetic toolkit available to chemists.

Beyond its role as a synthetic intermediate, 1-1-(3-Bromo-5-Methylthiophen-2-yl)cyclopropylethan-1-one has shown promise in preclinical studies for its potential therapeutic applications. Research conducted at leading pharmaceutical companies and academic institutions has demonstrated that derivatives of this compound exhibit significant biological activity against various targets. For example, a series of analogs derived from this scaffold have been found to possess potent anti-inflammatory properties, making them potential candidates for the treatment of conditions such as rheumatoid arthritis and multiple sclerosis.

The physicochemical properties of 1-1-(3-Bromo-5-Methylthiophen-2-yl)cyclopropylethan-1-one, including its solubility, stability, and metabolic profile, have also been extensively characterized. These properties are crucial for optimizing its use in drug development processes. Studies have shown that this compound exhibits good solubility in organic solvents and moderate stability under physiological conditions, which are favorable attributes for pharmaceutical applications. Furthermore, preliminary pharmacokinetic studies have indicated that it has acceptable oral bioavailability and a favorable distribution profile, suggesting its potential as an orally active drug candidate.

In conclusion, 1-1-(3-Bromo-5-Methylthiophen-2-yl)cyclopropylethan-1-one (CAS No. 2228432-25-3) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and chemical reactivity make it an attractive starting material for the synthesis of bioactive molecules. Ongoing research continues to uncover new applications and optimize its use in various therapeutic areas. As advancements in synthetic methods and biological evaluation continue to evolve, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.